Methyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate

• IUPAC Name: methyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C9H12F2N2O3/c1-13-3-6(9(14)15-2)7(12-13)4-16-5-8(10)11/h3,8H,4-5H2,1-2H3
• InChI Key: AEWAHYZEKBZDHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)COCC(F)F)C(=O)OC
• Molecular Formula: C9H12F2N2O3
• Molecular Weight: 234.20 g/mol

Description

“Methyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a methyl group at the 1-position and a carboxylate ester group at the 4-position. The carboxylate ester group is further substituted with a 2,2-difluoroethoxymethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring, the ester group, and the ether group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The ester group could undergo hydrolysis or transesterification reactions. The pyrazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all affect properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis. Further studies could also investigate its physical and chemical properties, reactivity, and safety profile.